Cas no 693257-17-9 (benzyl 2-benzyloxy-4-bromobenzoate)

benzyl 2-benzyloxy-4-bromobenzoate structure
693257-17-9 structure
Product Name:benzyl 2-benzyloxy-4-bromobenzoate
CAS No:693257-17-9
MF:C21H17BrO3
MW:397.261885404587
CID:3040243
PubChem ID:59678368
Update Time:2025-04-21

benzyl 2-benzyloxy-4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

    • benzyl 2-benzyloxy-4-bromobenzoate
    • 693257-17-9
    • BENZYL 2-(BENZYLOXY)-4-BROMOBENZOATE
    • DB-087739
    • E71747
    • SCHEMBL10004548
    • benzyl 4-bromo-2-phenylmethoxybenzoate
    • Inchi: 1S/C21H17BrO3/c22-18-11-12-19(21(23)25-15-17-9-5-2-6-10-17)20(13-18)24-14-16-7-3-1-4-8-16/h1-13H,14-15H2
    • InChI Key: WPXUVXFAJURAMN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=O)OCC2C=CC=CC=2)C(=C1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 396.03600
  • Monoisotopic Mass: 396.03611Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 5.38510
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